- Catalytic reductive coupling of epoxides and aldehydes: Epoxide-ring opening precedes carbonyl reduction, Angewandte Chemie, 2005, 44(1), 129-132
Cas no 89401-28-5 ((2R)-1-benzyloxypropan-2-ol)
(2R)-1-benzyloxypropan-2-ol structure
Product Name:(2R)-1-benzyloxypropan-2-ol
CAS No:89401-28-5
MF:C10H14O2
MW:166.216963291168
MDL:MFCD07367007
CID:720466
PubChem ID:10953891
Update Time:2025-09-28
(2R)-1-benzyloxypropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-(Benzyloxy)propan-2-ol
- (R)-(-)-1-Benzyloxy-2-propanol
- (2R)-1-phenylmethoxypropan-2-ol
- (R)-1-Benzyloxy-2-propanol
- 2-Propanol,1-(phenylmethoxy)-, (2R)-
- (2S)-1-benzyloxypropan-2-ol
- (R)-1-O-Benzylpropylene glycol
- (s)-(-)-1-Benzyloxy-2-propanol
- (S)-(+)-1,2-Propanediol 1-benzyl ether
- (S)-1-(benzyloxy)propan-2-ol
- 2-Propanol,1-(phenylmethoxy)-,(2R)
- (2r)-1-(benzyloxy)propan-2-ol
- 2-Propanol, 1-(phenylmethoxy)-, (R)-
- (R)-1-(Benzyloxy)-2-propanol
- (2R)-1-benzyloxypropan-2-ol
- (R)-1-benzyloxy-propan-2-ol
- KJBPYIUAQLPHJG-SECBINFHSA-N
- (R)-()-1-Benzyloxy-2-propanol
- (R)-(?)-1-Benzyloxy-2-propanol
- CB0020
- (R)-(-)-1-Benzyloxy-2-propanolL
- AKO
- (2R)-1-(Phenylmethoxy)-2-propanol (ACI)
- 2-Propanol, 1-(phenylmethoxy)-, (R)- (ZCI)
- SCHEMBL1096291
- 89401-28-5
- EN300-1697873
- AS-19349
- (R)-(-)-1-BENZYLOXY-2-PROPANOL 97
- MFCD07367007
- (R)-(-)-1-Benzyloxy-2-propanol, 97%
- A11416
- DTXSID30449549
- CS-W017860
- AKOS006340941
-
- MDL: MFCD07367007
- Inchi: 1S/C10H14O2/c1-9(11)7-12-8-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3/t9-/m1/s1
- InChI Key: KJBPYIUAQLPHJG-SECBINFHSA-N
- SMILES: C(C1C=CC=CC=1)OC[C@H](O)C
Computed Properties
- Exact Mass: 166.09900
- Monoisotopic Mass: 166.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 29.5
Experimental Properties
- Color/Form: liquid
- Density: 1.027 g/mL at 25 °C(lit.)
- Melting Point: No data available
- Boiling Point: 263.848°C at 760 mmHg
- Flash Point: Fahrenheit: >228.2 ° f
Celsius: >109 ° c - Refractive Index: n20/D 1.510(lit.)
- Solubility: Slightly soluble (13 g/l) (25 º C),
- PSA: 29.46000
- LogP: 1.58400
- Solubility: Not determined
- Optical Activity: [α]20/D -14°, c = 1 in chloroform
(2R)-1-benzyloxypropan-2-ol Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302,H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Storage Condition:2-8°C
- Risk Phrases:R22; R36/37/38
(2R)-1-benzyloxypropan-2-ol Customs Data
- HS CODE:2909499000
- Customs Data:
China Customs Code:
2909499000Overview:
2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%
(2R)-1-benzyloxypropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM255623-25g |
(R)-1-(Benzyloxy)propan-2-ol |
89401-28-5 | 95% | 25g |
$389 | 2021-06-16 | |
| Chemenu | CM255623-100g |
(R)-1-(Benzyloxy)propan-2-ol |
89401-28-5 | 95% | 100g |
$879 | 2021-06-16 | |
| Alichem | A019140863-10g |
(R)-1-(Benzyloxy)propan-2-ol |
89401-28-5 | 95% | 10g |
$241.00 | 2023-08-31 | |
| Alichem | A019140863-25g |
(R)-1-(Benzyloxy)propan-2-ol |
89401-28-5 | 95% | 25g |
$473.69 | 2023-08-31 | |
| Alichem | A019140863-100g |
(R)-1-(Benzyloxy)propan-2-ol |
89401-28-5 | 95% | 100g |
$1093.44 | 2023-08-31 | |
| Chemenu | CM255623-25g |
(R)-1-(Benzyloxy)propan-2-ol |
89401-28-5 | 95% | 25g |
$389 | 2022-05-27 | |
| Chemenu | CM255623-100g |
(R)-1-(Benzyloxy)propan-2-ol |
89401-28-5 | 95% | 100g |
$879 | 2022-05-27 | |
| Apollo Scientific | OR928945-1g |
(R)-(-)-1-Benzyloxy-2-propanol |
89401-28-5 | 95% | 1g |
£23.00 | 2025-02-20 | |
| Apollo Scientific | OR928945-5g |
(R)-(-)-1-Benzyloxy-2-propanol |
89401-28-5 | 95% | 5g |
£60.00 | 2025-02-20 | |
| abcr | AB494650-1 g |
(R)-1-(Benzyloxy)propan-2-ol; . |
89401-28-5 | 1g |
€129.10 | 2023-02-02 |
(2R)-1-benzyloxypropan-2-ol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triethylborane Catalysts: (SP-4-2)-Chlorotris(triphenylphosphine)rhodium ; 16 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Ammonium formate , Palladium Solvents: Ethanol
Reference
- Palladium Catalyzed, Regioselective Reduction of 1,2-Epoxides by Ammonium Formate, Journal of Organic Chemistry, 1995, 60(15), 4922-4
Production Method 3
Reaction Conditions
1.1 Reagents: Triethylborane Catalysts: (SP-4-2)-Chlorotris(triphenylphosphine)rhodium
Reference
- Formation of higher-order structures of chiral poly(ethynylpyridine)s depending on size, temperature, and saccharide recognition, Organic & Biomolecular Chemistry, 2012, 10(34), 6930-6936
Production Method 4
Reaction Conditions
Reference
- Structure-enantioselectivity relationships using neural networks for the reduction of carbonyl compounds with baker's yeast, Tetrahedron Letters, 1994, 35(28), 4985-8
Production Method 5
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 60 min, 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 15 min
1.2 Reagents: Sodium hydroxide Solvents: Water ; 15 min
Reference
- A new enantioselective synthesis of the anti-Parkinson agent safinamide, Synthesis, 2014, 46(13), 1751-1756
Production Method 6
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide
1.2 Solvents: Dimethylformamide
1.3 Reagents: Dowex 50X8 Solvents: Methanol , Water
1.2 Solvents: Dimethylformamide
1.3 Reagents: Dowex 50X8 Solvents: Methanol , Water
Reference
- Synthesis of enantiomeric N-(2-phosphonomethoxypropyl) derivatives of purine and pyrimidine bases. II. The synthon approach, Collection of Czechoslovak Chemical Communications, 1995, 60(8), 1390-409
Production Method 7
Reaction Conditions
Reference
- Manufacture of (R)-benzyloxy-2-alkanols, Japan, , ,
(2R)-1-benzyloxypropan-2-ol Raw materials
- (R)-(-)-Glycidyl Benzyl Ether
- (R)-(+)-Propylene oxide
- 1-benzyloxypropan-2-one
- 1-Benzyloxy-2-propanol
- 1-PROPANOL, 2-[(TETRAHYDRO-2H-PYRAN-2-YL)OXY]-, (2R)-
- Benzaldehyde
(2R)-1-benzyloxypropan-2-ol Preparation Products
(2R)-1-benzyloxypropan-2-ol Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
89401-28-5 ((2R)-1-benzyloxypropan-2-ol) Related Products
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- 56552-80-8((2R)-3-(benzyloxy)propane-1,2-diol)
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